BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Structure of Methylamine Sulfate:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methylamine Sulfate

Cat. No.: B1583095

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of methylamine
sulfate, ((CHsNH3)2S0a4). The following sections detail the experimental protocols for its
synthesis and characterization, present comprehensive crystallographic data, and visualize
both the experimental workflow and the intricate molecular interactions within the crystal lattice.
This document is based on the pivotal research that first fully elucidated its structure.

Introduction

Methylamine sulfate is a salt formed from the protonation of two methylamine molecules by
sulfuric acid. While it has been a known compound, its detailed crystal structure was not fully
characterized until recently.[1] Understanding the three-dimensional arrangement of ions in the
solid state is crucial for predicting its physical and chemical properties, such as solubility,
stability, and hygroscopicity, which are critical parameters in pharmaceutical development and
materials science. The structure is primarily stabilized by an extensive network of hydrogen
bonds between the methylammonium cations and the sulfate anions.[1][2][3]

Experimental Protocols

The synthesis and structural analysis of methylamine sulfate were carried out as described in
the following sections.[1][3]

Synthesis of Methylamine Sulfate Crystals
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The synthesis of methylamine sulfate was achieved through the reaction of sulfur(lV) oxide
with an agueous solution of methylamine in the presence of atmospheric oxygen.[1][3]

Procedure:

e A 40% aqueous solution of methylamine (20 mL) was placed in a temperature-controlled cell
maintained at 0°C.

e Gaseous sulfur dioxide (SO2) was bubbled through the solution at a flow rate of 50 mL/min
until the pH of the solution was less than 1.0.

e The resulting yellow, oil-like product was allowed to stand in air at a temperature below 15°C.

o Water was evaporated from the mixture, leading to the separation of colorless crystals of
methylamine sulfate.

e The final product yielded 15.43 g, corresponding to an 83.4% yield.[1]

Characterization and Analysis

The synthesized compound was subjected to various analytical techniques to confirm its
composition and elucidate its structure.

o Elemental Analysis: The elemental composition (C, H, N, S) was determined using a CHN
analyzer and the Schoéniger method for sulfur.[1]

o Mass Spectrometry: Electron impact (EI) mass spectra were recorded on an MX 1321 mass
spectrometer.[1][3]

» Single-Crystal X-ray Diffraction:
o A suitable single crystal was mounted on an Oxford Diffraction Xcalibur 3 diffractometer.

o Data was collected using MoKa radiation with a graphite monochromator and a Sapphire 3
CCD detector.

o The structure was solved and refined using the SHELX-97 software suite.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1583095?utm_src=pdf-body
https://www.researchgate.net/publication/243571668_Synthesis_and_crystal-structure_determination_of_fibrillar_methylammonium_trimolybdate_hydrate
https://www.researchgate.net/publication/283106930_Methylammonium_sulfate_Synthesis_and_structure
https://www.benchchem.com/product/b1583095?utm_src=pdf-body
https://www.researchgate.net/publication/243571668_Synthesis_and_crystal-structure_determination_of_fibrillar_methylammonium_trimolybdate_hydrate
https://www.researchgate.net/publication/243571668_Synthesis_and_crystal-structure_determination_of_fibrillar_methylammonium_trimolybdate_hydrate
https://www.researchgate.net/publication/243571668_Synthesis_and_crystal-structure_determination_of_fibrillar_methylammonium_trimolybdate_hydrate
https://www.researchgate.net/publication/283106930_Methylammonium_sulfate_Synthesis_and_structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Hydrogen atoms were located from a difference Fourier synthesis and were refined
isotropically.[1]

Data Presentation

The following tables summarize the key quantitative data obtained from the characterization of

methylamine sulfate.

Elemental Analysis

Element Calculated (%) Found (%)
Carbon (C) 15.00 14.81
Nitrogen (N) 17.49 17.24
Sulfur (S) 20.03 19.73
Hydrogen (H) 7.55 7.62

Data sourced from Khoma et
al. (2015).[1][3]

Crystallographic Data
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Parameter Value
Chemical Formula C2H12N204S
Formula Weight 160.19 g/mol
Crystal System Monoclinic
Space Group P2i/c

a (A 13.066(3)

b (A) 8.232(2)

c (A 14.773(3)

B () 114.28(3)
Volume (A3) 1450.4(6)

z 8

Density (calculated) 1.467 g/cm3
Absorption Coefficient () 0.38 mm~1
F(000) 688

Data sourced from Khoma et al. (2015).[1]

Selected Bond Lengths and Angles
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Bond Length (A) Bond Angle (°)
S(1)-0(1) 1.468(2) 0(1)-5(1)-0(2) 110.1(1)
S(1)-0(2) 1.474(2) 0(1)-S(1)-0(3) 109.8(1)
S(1)-0(3) 1.476(2) 0(1)-5(1)-0(4) 109.4(1)
S(1)-0(4) 1.472(2) 0(2)-S(1)-0(3) 109.0(1)
S(2)-0(5) 1.470(2) 0(2)-S(1)-0(4) 109.5(1)
S(2)-0(6) 1.475(2) 0(3)-5(1)-0(4) 109.0(1)
S(2)-0(7) 1.475(2) N(1)-C(1) 1.472(4)
S(2)-0(8) 1.475(2) N(2)-C(2) 1.470(4)

Data sourced from
Khoma et al. (2015).

[1]

Hydrogen Bond Geometry

The crystal structure is stabilized by a three-dimensional network of N-H---O hydrogen bonds.
[1][3] All hydrogen atoms of the ammonium groups participate in these interactions with the
oxygen atoms of the sulfate ions.[1]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.researchgate.net/publication/243571668_Synthesis_and_crystal-structure_determination_of_fibrillar_methylammonium_trimolybdate_hydrate
https://www.researchgate.net/publication/243571668_Synthesis_and_crystal-structure_determination_of_fibrillar_methylammonium_trimolybdate_hydrate
https://www.researchgate.net/publication/283106930_Methylammonium_sulfate_Synthesis_and_structure
https://www.researchgate.net/publication/243571668_Synthesis_and_crystal-structure_determination_of_fibrillar_methylammonium_trimolybdate_hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Donor-
D-H (A) H--A (A)
H---Acceptor

D-—A (A)

D-H--A (°)

N(1)-H(1A)--O(4) 0.89 1.94

2.823(3)

171

N(1)-H(1B)---O(1) 0.89 1.91

2.793(3)

172

N(L)-
H(1C)--O(7)

0.89 2.01

2.855(3)

158

N(2)-H(2A)--O(2) 0.89 2.00

2.836(3)

156

N(2)-H(2B)-~-O(5)  0.89 1.88

2.766(3)

173

N(2)-
H(2C)--O(8)

0.89 1.96

2.846(3)

172

Data represents
a selection of the
hydrogen bonds
present in the
crystal structure.
Sourced from
Khoma et al.
(2015).[1]

Visualizations

The following diagrams illustrate the experimental workflow and the key structural relationships

in methylamine sulfate.
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Caption: Experimental workflow for the synthesis and structural analysis of methylamine
sulfate.

CHsNHs*

Schematic of Hydrogen Bonding Network

Click to download full resolution via product page

Caption: Intermolecular hydrogen bonding between methylammonium cations and sulfate
anions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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